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Compound of Interest

Compound Name: ETP-45658

Cat. No.: B1671768

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of ETP-45658, a
potent inhibitor of phosphoinositide 3-kinases (PI3Ks). The information presented herein is
intended to provide researchers with objective data to evaluate the cross-reactivity of this
compound with other kinases, specifically DNA-dependent protein kinase (DNA-PK) and the
mammalian target of rapamycin (mTOR), for which inhibitory activity has been reported.

Kinase Inhibition Profile of ETP-45658

ETP-45658 demonstrates potent inhibition of Class | PI3K isoforms, with the highest potency
observed for PI3Ka and PI3Kd.[1][2][3] Notably, ETP-45658 also exhibits inhibitory activity
against DNA-PK and mTOR, two important kinases involved in cell signaling, DNA repair, and
cell growth.[1][2][3] The inhibitory activities are summarized in the table below. A
comprehensive kinome scan profiling the cross-reactivity of ETP-45658 against a broader
panel of kinases is not publicly available at this time.
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Kinase Target IC50 (nM)
PI3Ka 22.0[1][3]
PI3K 30.0[1]
PI3KB 129.0[1][3]
PI3Ky 710.0[1]
DNA-PK 70.6[1][2][3]
mTOR 152.0[1][2][3]

Caption: Inhibitory concentration (IC50) values of ETP-45658 against various kinases.

Signaling Pathway Inhibition

ETP-45658 exerts its effects by inhibiting the PISK/Akt/mTOR signaling pathway. This pathway
is critical for regulating cell proliferation, survival, and growth. By inhibiting PI3K and mTOR,
ETP-45658 can effectively block downstream signaling, leading to cell cycle arrest and
apoptosis in cancer cells. The diagram below illustrates the key components of this pathway
and the points of inhibition by ETP-45658.
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Prepare Serial Dilutions
of ETP-45658
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Set up Kinase Reaction:
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- Substrate
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Initiate Reaction
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(e.g., 30°C for 60 min)
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Detect Signal
(e.g., Luminescence, Radioactivity,
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- Calculate % Inhibition
- Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [ETP-45658: A Comparative Analysis of Kinase Cross-
Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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